6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine

• IUPAC Name: 3-cyclopropyl-5-[4-(9-methylpurin-6-yl)piperazin-1-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C15H18N8S/c1-21-9-18-11-13(21)16-8-17-14(11)22-4-6-23(7-5-22)15-19-12(20-24-15)10-2-3-10/h8-10H,2-7H2,1H3
• InChI Key: TYYZWLUHDSSXRY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=NC(=NS4)C5CC5
• Molecular Formula: C15H18N8S
• Molecular Weight: 342.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups including a thiadiazole ring, a purine ring, and a piperazine ring. Thiadiazole derivatives are known for their wide range of biological activities, including anti-angiogenic activity. Purine is a basic core of some natural products such as histidine and DNA-based structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, a compound with a similar thiadiazole ring, 5-Cyclopropyl-1,3,4-thiadiazol-2-amine, has a molecular weight of 141.19.

Mechanism of Action

Target of Action

Compounds containing a thiadiazole ring, such as this one, are known to interact strongly with biological targets due to the mesoionic character of the thiadiazole ring .

Mode of Action

It is known that thiadiazole-containing compounds can cross cellular membranes due to their mesoionic nature . This allows them to interact strongly with biological targets, potentially leading to a broad spectrum of biological activities .

Biochemical Pathways

It is known that thiadiazole derivatives can exert a broad spectrum of biological activities, suggesting they may influence multiple biochemical pathways .

Pharmacokinetics

Due to the mesoionic nature of the thiadiazole ring, these compounds are known to be able to cross cellular membranes, which could potentially impact their bioavailability .

Result of Action

It is known that thiadiazole derivatives can exert a broad spectrum of biological activities, suggesting they may have diverse molecular and cellular effects .

Action Environment

The ability of thiadiazole-containing compounds to cross cellular membranes suggests that their action and efficacy may be influenced by the cellular environment .

Advantages and Limitations for Lab Experiments

The use of 6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine in laboratory experiments has several advantages. For example, this compound is relatively easy to synthesize and can be used in a variety of experiments. In addition, this compound has a wide range of potential applications and can be used to study a variety of biochemical and physiological processes. However, the use of this compound in laboratory experiments also has some limitations. For example, this compound is relatively unstable and can degrade quickly. In addition, this compound is not approved for use in humans and has not been tested in clinical trials.

Future Directions

The potential applications of 6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine are still being explored. For example, further research is needed to determine the exact mechanism of action of this compound and to identify potential new uses for the compound. In addition, further research is needed to investigate the potential therapeutic uses of this compound, such as in the treatment of cancer, inflammation, and neurodegenerative diseases. Finally, further research is needed to develop more stable formulations of this compound that can be used in clinical trials.

Synthesis Methods

6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine is synthesized through a multi-step process involving the reaction of 1,3-dichloro-2-methyl-5-nitropyridine with 3-chloropropyl-1,2,4-thiadiazole and piperazine in the presence of triethylamine. This reaction is followed by the addition of 9-methyl-9H-purine in a two-step reaction with aqueous sodium hydroxide and hydrazine hydrate. The product is then purified by column chromatography and recrystallization.

Scientific Research Applications

6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine has been studied for its potential applications in a variety of scientific fields, including biochemistry, physiology, and pharmacology. In particular, this compound has been investigated for its potential use in the treatment of various diseases and disorders, such as cancer, inflammation, and neurodegenerative diseases. In addition, this compound has been studied for its potential use in the treatment of metabolic diseases, such as diabetes, as well as its potential anti-inflammatory and anti-viral properties.